Cas no 2734774-32-2 (5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine)

5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine is a brominated phenylthiazole derivative featuring a benzyloxy substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both a thiazol-2-amine moiety and a bromine atom at the 3-position of the phenyl ring offers reactive sites for further functionalization, making it valuable in the development of pharmaceuticals, agrochemicals, and materials science applications. Its structural framework is particularly useful in Suzuki-Miyaura cross-coupling reactions and other transition metal-catalyzed processes. The compound’s stability and well-defined reactivity profile contribute to its reliability in constructing complex heterocyclic systems.

5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine structure

2734774-32-2 structure

Product Name:5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine

CAS No:2734774-32-2

MF:C₁₆H₁₃BrN₂OS

MW:361.26

CID:5080866

Update Time:2025-10-28

5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine
- Inchi： 1S/C16H13BrN2OS/c17-13-8-12(15-9-19-16(18)21-15)6-7-14(13)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,18,19)
- InChI Key： WKQJZEYLOOFCOS-UHFFFAOYSA-N
- SMILES： C1=C(C=CC=C1)COC1C=CC(=CC=1Br)C1SC(=NC=1)N

5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022LIY-250mg	5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine	2734774-32-2	95%	250mg	$500.00	2025-02-13
Aaron	AR022LIY-1g	5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine	2734774-32-2	95%	1g	$800.00	2025-02-13

5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine Related Literature

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Additional information on 5-(4-(Benzyloxy)-3-bromophenyl)thiazol-2-amine

Introduction to 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine (CAS No: 2734774-32-2)

5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine, identified by its CAS number 2734774-32-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyloxy group and a bromine substituent on the phenyl ring, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The thiazole core of 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine is known for its stability and reactivity, which can be harnessed for various synthetic transformations. The benzyloxy group not only enhances the solubility of the compound in polar solvents but also provides a site for further functionalization. The bromine atom on the phenyl ring serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a range of diseases. Studies have shown that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine makes it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key biological targets. Thiazole derivatives have been reported to interact with enzymes and receptors involved in metabolic pathways, making them attractive for developing drugs targeting metabolic disorders. Additionally, the structural motif of this compound resembles several known bioactive molecules, suggesting that it could serve as a lead compound for structure-based drug design.

The synthesis of 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thiazole ring typically involves condensation reactions between thiourea and α-haloketones or α-halosulfones. Subsequent functionalization with the benzyloxy group and bromination at the phenyl ring are critical steps that require precise control over reaction conditions.

The use of computational methods has become increasingly important in the study of this compound. Molecular modeling techniques can provide insights into its binding interactions with biological targets, helping researchers design more effective derivatives. Additionally, computational studies can aid in predicting the metabolic stability and pharmacokinetic properties of 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine, which are crucial for evaluating its potential as a drug candidate.

In conclusion, 5-(4-(Benzyloxy-3-bromophenyl))thiazol-2-amine represents a fascinating molecule with significant pharmaceutical potential. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for new therapeutic agents. As research in thiazole derivatives continues to advance, compounds like this one are likely to play an increasingly important role in drug discovery and development.